Cas no 2580102-68-5 (rac-tert-butyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate
• CAS No: 2580102-68-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5659325
• PubChem ID: 165888024
• Update Time: 2025-05-22

rac-tert-butyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724348
• 2580102-68-5
• rac-tert-butyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate

• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)6-4-7(11)8(12)5-6/h5,7-8,12H,4,11H2,1-3H3/t7-,8+/m0/s1
• InChI Key： LSJFDWHBBOOVBJ-JGVFFNPUSA-N
• SMILES： O(C(C1=C[C@H]([C@H](C1)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.6Ų

Additional information on rac-tert-butyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate

Rac-Tert-Butyl (3R,4S)-4-Amino-3-Hydroxycyclopent-1-ene-1-Carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate, identified by the CAS number 2580102-68-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest for researchers and industry professionals alike. The molecule's structure includes a cyclopentene ring with hydroxyl and amino groups at specific stereogenic centers, along with a tert-butyl ester group. These features contribute to its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules. The (3R,4S) configuration of this compound plays a crucial role in its interactions with biological systems. Researchers have explored the synthesis of this compound using various methodologies, including asymmetric catalysis and enzymatic approaches. These methods not only ensure high enantiomeric excess but also pave the way for large-scale production, which is essential for its potential therapeutic applications.

The tert-butyl ester group in rac-tert-butyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate serves as a protecting group for the carboxylic acid moiety. This feature is particularly useful in organic synthesis, where precise control over functional groups is critical. The cyclopentene ring, on the other hand, provides rigidity to the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, further enhancing the molecule's appeal for drug development.

In terms of applications, rac-tert-butyl (3R,4S)-4-amino-3-hydroxycyclopent-1-ene-1-carboxylate has shown promise in various fields. In pharmacology, it has been investigated as a potential lead compound for treating neurological disorders due to its ability to modulate specific neurotransmitter systems. Additionally, its amino and hydroxyl groups make it a versatile building block for constructing more complex molecules with diverse functionalities. Recent research has also explored its use in materials science, particularly in the development of advanced polymers and coatings.

The synthesis of this compound involves multiple steps that require meticulous control over reaction conditions. Key steps include the formation of the cyclopentene ring through ring-closing metathesis or other cyclization techniques, followed by stereo-specific installations of the amino and hydroxyl groups. The use of chiral catalysts has been instrumental in achieving the desired stereochemistry while maintaining high yields. These advancements have significantly improved the overall efficiency of the synthesis process.

From an environmental standpoint, there has been growing interest in developing sustainable methods for synthesizing such compounds. Researchers have explored green chemistry approaches that minimize waste and reduce reliance on hazardous reagents. For instance, solvent-free reactions or biocatalytic methods have been proposed as eco-friendly alternatives to traditional synthetic routes. These developments align with global efforts to promote sustainability in chemical manufacturing.

In conclusion, rac-tert-butyl (3R,4S)-4-amino-3-hydroxycyclopent-1-enecarboxylate represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it an attractive candidate for both academic research and industrial applications. As advancements in synthetic methodologies continue to emerge, this compound is likely to play an increasingly important role in shaping future innovations in organic chemistry and pharmacology.